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Compound of Interest

Compound Name: Perforomist

Cat. No.: B1240388 Get Quote

Perforomist™ Solubility Technical Support
Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals encountering solubility

issues with Perforomist (formoterol fumarate) in physiological buffers.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of Perforomist (formoterol fumarate dihydrate) in aqueous solutions?

Formoterol fumarate dihydrate is described as slightly soluble in water.[1][2][3][4][5][6] Its

aqueous solubility is pH-dependent.[2] One study determined the water solubility of formoterol

fumarate to be 1.16 ± 0.02 mg/mL at 25°C.[7][8] The commercially available Perforomist
inhalation solution is a clear, colorless, isotonic, sterile aqueous solution with a pH of 5.0,

adjusted with citric acid and sodium citrate.[1]

Q2: I am observing precipitation when trying to dissolve Perforomist in my physiological buffer.

What could be the cause?

Several factors can contribute to the precipitation of Perforomist in physiological buffers:

pH of the Buffer: Formoterol fumarate's solubility is pH-dependent.[2] Physiological buffers

with a pH significantly different from the optimal range for formoterol solubility may lead to
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precipitation. The solubility of formoterol fumarate dihydrate increases in highly acidic or

basic conditions.[7]

Buffer Composition: The specific components of your buffer can influence the solubility of the

drug. While information on the exact interaction with all buffer components is limited, it is a

critical factor to consider.

Concentration: The desired final concentration of Perforomist may exceed its solubility limit

in the specific buffer and temperature conditions.

Temperature: Solubility is often temperature-dependent. Attempting to dissolve the

compound at a temperature where its solubility is lower can cause it to precipitate.

Improper Dissolution Technique: Adding the compound too quickly or without adequate

mixing can lead to localized high concentrations and precipitation.

Q3: What is the recommended procedure for preparing a stock solution of Perforomist?

Due to its limited aqueous solubility, preparing a concentrated stock solution in an organic

solvent is a common practice for in vitro studies. Dimethyl sulfoxide (DMSO) is a suitable

solvent for this purpose.

Solubility in DMSO: Formoterol fumarate is soluble in DMSO.[9] One source suggests a

solubility of approximately 20 mg/mL in DMSO.[10]

Storage of Stock Solutions: Solutions in DMSO may be stored at -20°C for up to 3 months.[4]

Q4: How should I prepare my working solution in a physiological buffer from a DMSO stock?

To prepare a working solution, the DMSO stock solution should be serially diluted into your

physiological buffer or cell culture medium. It is crucial to ensure the final concentration of

DMSO in the working solution is not toxic to the cells (typically ≤ 0.1%).
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Problem Possible Cause Recommended Solution

Cloudy solution or visible

precipitate upon dissolving in

buffer.

The concentration of

Perforomist exceeds its

solubility in the buffer at the

current pH and temperature.

- Prepare a higher

concentration stock solution in

DMSO and dilute it further into

your buffer. - Gently warm the

buffer to aid dissolution, but be

mindful of the compound's

stability at higher

temperatures. - If possible,

adjust the pH of the buffer to a

more acidic or basic range, if

compatible with your

experimental setup.[7]

Precipitate forms after the

solution has been prepared

and stored.

The solution was

supersaturated, and the

compound has precipitated out

over time. The stability of the

compound in the buffer may be

limited.

- Prepare fresh solutions

before each experiment. -

Store the solution at an

appropriate temperature. For

DMSO stock solutions, -20°C

is recommended.[4] - Filter the

solution through a 0.22 µm

filter before use to remove any

precipitate.

Inconsistent experimental

results.

Inaccurate concentration of the

working solution due to

incomplete dissolution or

precipitation.

- Visually inspect the solution

for any signs of precipitation

before use. - Use a validated

method to confirm the

concentration of your final

working solution.

Quantitative Solubility Data
The following table summarizes the available quantitative data on the solubility of formoterol

fumarate.
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Solvent Temperature Solubility Reference

Water 25°C 1.16 ± 0.02 mg/mL [7][8]

Water (pH 3) Room Temperature
mg/mL (exact value

redacted in source)
[2]

Water (pH 5.0) Room Temperature
ng/mL (exact value

redacted in source)
[2]

Water (pH 7.0) Room Temperature
ng/mL (exact value

redacted in source)
[2]

Methanol Not Specified Soluble [1][3][4][5]

DMSO Not Specified ~20 mg/mL [10]

Ethanol Not Specified Sparingly soluble [1]

2-Propanol Not Specified Slightly soluble [4][5]

Acetonitrile Not Specified Practically insoluble [4][5]

Note: Specific solubility data in common physiological buffers like PBS, DMEM, and Ringer's

solution is limited in the reviewed literature. Researchers should empirically determine the

solubility in their specific buffer system.

Experimental Protocols
Protocol 1: Preparation of a Formoterol Fumarate Stock
Solution in DMSO
Materials:

Formoterol fumarate dihydrate powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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Vortex mixer

Procedure:

Weigh the desired amount of formoterol fumarate dihydrate powder using a calibrated

analytical balance.

Transfer the powder to a sterile microcentrifuge tube or vial.

Add the appropriate volume of DMSO to achieve the desired stock solution concentration

(e.g., for a 10 mM stock, dissolve 8.41 mg in 1 mL of DMSO).

Vortex the solution until the powder is completely dissolved. Gentle warming (e.g., 37°C) can

be used to aid dissolution if necessary.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C.[4]

Protocol 2: Preparation of a Working Solution in
Physiological Buffer (e.g., PBS)
Materials:

Formoterol fumarate stock solution in DMSO (from Protocol 1)

Sterile physiological buffer (e.g., Phosphate Buffered Saline, pH 7.4)

Sterile microcentrifuge tubes

Calibrated pipettes

Procedure:

Thaw an aliquot of the formoterol fumarate DMSO stock solution at room temperature.
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Perform serial dilutions of the stock solution in the physiological buffer to achieve the desired

final concentration.

Important: To avoid precipitation, add the DMSO stock solution to the buffer in a dropwise

manner while gently vortexing or mixing.

Ensure the final concentration of DMSO in the working solution is below the toxic level for

your specific cell type (typically ≤ 0.1%).

Visually inspect the final working solution for any signs of precipitation. If the solution is

cloudy, it may indicate that the solubility limit has been exceeded.

Prepare fresh working solutions for each experiment to ensure accuracy and avoid potential

degradation.

Visualizations
Beta-2 Adrenergic Receptor Signaling Pathway
Perforomist is a long-acting beta-2 adrenergic receptor agonist.[1] Upon binding to the beta-2

adrenergic receptor, it initiates a signaling cascade that leads to bronchodilation.
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Caption: Beta-2 adrenergic receptor signaling pathway activated by Perforomist.

Experimental Workflow for Troubleshooting Solubility
Issues
This workflow outlines the steps to take when encountering solubility problems with

Perforomist in physiological buffers.
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Caption: A logical workflow for troubleshooting Perforomist solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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